Cas no 385786-13-0 (3-(2-hydroxyethyl)sulfanyl-1-(4-methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)propan-1-one)

• Product Name: 3-(2-hydroxyethyl)sulfanyl-1-(4-methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)propan-1-one
• CAS No: 385786-13-0
• MF: C₂₁H₂₆O₆S
• MW: 406.492545604706
• CID: 6498205
• Update Time: 2025-07-22

3-(2-hydroxyethyl)sulfanyl-1-(4-methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-hydroxyethyl)sulfanyl-1-(4-methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)propan-1-one
• 1-Propanone, 3-[(2-hydroxyethyl)thio]-1-(4-methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)-

• Inchi： 1S/C21H26O6S/c1-24-16-7-5-14(6-8-16)17(23)13-20(28-10-9-22)15-11-18(25-2)21(27-4)19(12-15)26-3/h5-8,11-12,20,22H,9-10,13H2,1-4H3
• InChI Key： QUKSJEPZTCOWOK-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C=C1)(=O)CC(SCCO)C1=CC(OC)=C(OC)C(OC)=C1

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 592.1±50.0 °C(Predicted)
• pka: 14.39±0.10(Predicted)

Additional information on 3-(2-hydroxyethyl)sulfanyl-1-(4-methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)propan-1-one

Professional Introduction to 3-(2-hydroxyethyl)sulfanyl-1-(4-methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)propan-1-one (CAS No. 385786-13-0)

3-(2-hydroxyethyl)sulfanyl-1-(4-methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)propan-1-one is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structure and functional groups, presents a unique set of properties that make it a promising candidate for various applications in medicinal chemistry and drug discovery. The compound's molecular formula and structural features contribute to its potential utility in the development of novel therapeutic agents.

The CAS number 385786-13-0 serves as a unique identifier for this chemical entity, facilitating its recognition and study within the scientific community. The presence of multiple aromatic rings, including 4-methoxyphenyl and 3,4,5-trimethoxyphenyl substituents, along with a sulfanyl group at the 2-hydroxyethyl position, endows the compound with distinct electronic and steric properties. These features are crucial in determining its reactivity and interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential applications of this compound in greater detail. Studies have indicated that the structural motifs present in 3-(2-hydroxyethyl)sulfanyl-1-(4-methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)propan-1-one may facilitate its role as a scaffold for drug design. Specifically, the combination of hydrophobic aromatic rings and polar functional groups could enhance its binding affinity to specific biological receptors.

In the realm of medicinal chemistry, the development of bioactive molecules often relies on the strategic modification of existing structures to optimize pharmacological properties. The molecule in question exhibits a high degree of structural complexity, which can be leveraged to design derivatives with improved efficacy and reduced toxicity. Researchers have been particularly interested in exploring its potential as an intermediate in the synthesis of more complex pharmacophores.

The sulfanyl group at the 2-hydroxyethyl position is a key feature that contributes to the compound's versatility. Sulfanyl-containing compounds are well-documented for their role in various biological processes and have been utilized in the development of antimicrobial, anti-inflammatory, and anticancer agents. The presence of this group in 3-(2-hydroxyethyl)sulfanyl-1-(4-methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)propan-1-one suggests that it may exhibit similar bioactivities.

Furthermore, the aromatic ring systems, particularly the methoxylated phenyl groups, play a critical role in modulating the compound's electronic properties. These substituents can influence both the solubility and metabolic stability of the molecule, factors that are essential for its potential application as a drug candidate. Computational studies have shown that these aromatic moieties can engage in π-stacking interactions with biological targets, enhancing binding affinity.

Current research is focused on elucidating the mechanism of action for this compound through both experimental and theoretical approaches. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to determine its exact structure and conformational preferences. Additionally, molecular dynamics simulations have provided insights into how this molecule might interact with biological membranes and proteins.

The potential applications of 3-(2-hydroxyethyl)sulfanyl-1-(4-methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)propan-1-one extend beyond traditional pharmaceutical uses. Its unique structural features make it an attractive candidate for materials science applications, particularly in the development of advanced polymers and functional materials. The compound's ability to form stable complexes with other molecules could be exploited in designing novel nanomaterials or catalysts.

In conclusion, 3-(2-hydroxyethyl)sulfanyl-1-(4-methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)propan-1-one represents a fascinating subject of study within the chemical sciences. Its complex structure and diverse functional groups offer numerous opportunities for further exploration in drug discovery and material science. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.